N-[(piperidin-4-yl)methyl]cyclobutanamine

• IUPAC Name: N-(piperidin-4-ylmethyl)cyclobutanamine
• InChI: InChI=1S/C10H20N2/c1-2-10(3-1)12-8-9-4-6-11-7-5-9/h9-12H,1-8H2
• InChI Key: VDQCFVFTXKLECG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NCC2CCNCC2
• Molecular Formula: C10H20N2
• Molecular Weight: 168.28 g/mol

Description

“N-[(piperidin-4-yl)methyl]cyclobutanamine” is a compound that contains a piperidine ring and a cyclobutane ring. Piperidine is a common structure in many pharmaceuticals and natural products, and it’s known for its basicity and ability to participate in various chemical reactions. Cyclobutane is a simple cycloalkane with four carbon atoms, known for its high ring strain.

Molecular Structure Analysis

The molecular structure of “N-[(piperidin-4-yl)methyl]cyclobutanamine” would consist of a piperidine ring (a six-membered ring with one nitrogen atom) attached to a cyclobutane ring (a four-membered carbon ring) via a methylene bridge (-CH2-). The exact 3D conformation would depend on the specific stereochemistry at the bridging carbon.

Chemical Reactions Analysis

As a compound containing a piperidine ring, “N-[(piperidin-4-yl)methyl]cyclobutanamine” could potentially undergo a variety of chemical reactions. The nitrogen in the piperidine ring is basic and could therefore participate in acid-base reactions. The cyclobutane ring is known for its ring strain, which could potentially make it reactive in certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-[(piperidin-4-yl)methyl]cyclobutanamine” would depend on its exact structure, including its stereochemistry. Some general properties can be predicted based on its structure. For example, as a compound containing a basic nitrogen, it would likely be soluble in polar solvents.

Scientific Research Applications

• Pharmaceutical Industry

  • Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.
  • Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
  • The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.
  • Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.

• Cancer Research

  • A series of N-(piperidine-4-yl) benzamide compounds were synthesized and investigated for their effect against cancer cells.
  • Structure activity relationship showed that the presence of halogen, carboxyl, nitro, or methyl groups on ring B increased the cytotoxicity of the Piperidine derivatives.

• Non-linear Optics

  • N-(pyridin-4-yl)pyridin-4-amine and its derivatives were used for a description of an arrangement of intercalated molecules within a layered structure of zirconium 4-sulfophenylphosphonate.
  • The calculation results revealed a dense net of hydrogen bonds connecting water molecules and the guests in the interlayer space and the sulfo groups of the host layers.
  • The dipole moments of the guests in the final models were calculated in order to illustrate potential use of these materials in non-linear optics.

Future Directions

The piperidine ring is a common feature in many pharmaceuticals, and research into new piperidine-containing compounds is ongoing. Therefore, “N-[(piperidin-4-yl)methyl]cyclobutanamine” and similar compounds could potentially be of interest in future drug discovery efforts.